N-cyclooctyl-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-cyclooctyl-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H25NO4S/c1-20-14-10-11-15(21-2)16(12-14)22(18,19)17-13-8-6-4-3-5-7-9-13/h10-13,17H,3-9H2,1-2H3
• InChI Key: NJINGQUYVYLMBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2CCCCCCC2
• Molecular Formula: C16H25NO4S
• Molecular Weight: 327.4 g/mol

Description

N-cyclooctyl-2,5-dimethoxybenzenesulfonamide, also known as SDZ 21009, is a compound that has been studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 is not fully understood. However, it is thought to work by binding to specific receptors or enzymes in the body. By binding to these targets, N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 can alter their activity and produce its effects.
Biochemical and Physiological Effects:
N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 in lab experiments is that it has been shown to have interesting effects on various biochemical and physiological processes. This makes it a potentially useful tool for studying these processes in more detail. However, one limitation of using N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments using this compound.

Future Directions

There are a number of future directions for research on N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009. One area of interest is the development of more specific and potent inhibitors of the targets that N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 interacts with. This could lead to the development of new drugs for the treatment of various diseases. Another area of interest is the study of the long-term effects of N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 on various biochemical and physiological processes. This could help to further our understanding of the mechanisms underlying these processes.

Synthesis Methods

The synthesis of N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 involves the reaction of 2,5-dimethoxybenzenesulfonyl chloride with cyclooctylamine. The reaction takes place in the presence of a base such as triethylamine or pyridine. The product is then purified using column chromatography to obtain pure N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009.

Scientific Research Applications

N-cyclooctyl-2,5-dimethoxybenzenesulfonamide 21009 has been studied for its potential use as a tool in scientific research. It has been shown to have interesting effects on various biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin.